Cas no 90977-96-1 (Cyclohexane,1-isocyanato-1-(1-methylethyl)-)

• Product Name: Cyclohexane,1-isocyanato-1-(1-methylethyl)-
• CAS No: 90977-96-1
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 799062
• PubChem ID: 45096362
• Update Time: 2025-04-19

Cyclohexane,1-isocyanato-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1-isocyanato-1-(1-methylethyl)-
• 1-isocyanato-1-propan-2-ylcyclohexane
• Isocyanic acid, 1-isopropylcyclohexyl ester (7CI)
• 90977-96-1
• DTXSID40667479
• 1-Isocyanato-1-(propan-2-yl)cyclohexane

• Inchi： 1S/C10H17NO/c1-9(2)10(11-8-12)6-4-3-5-7-10/h9H,3-7H2,1-2H3
• InChI Key： PHFOIBAZFYYSLT-UHFFFAOYSA-N
• SMILES： O=C=NC1(C(C)C)CCCCC1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 29.4Ų